Cas no 6000-74-4 (Hydrocortisone sodium phosphate)

• Product Name: Hydrocortisone sodium phosphate
• CAS No: 6000-74-4
• MF: C₂₁H₂₉Na₂O₈P
• MW: 486.403469800949
• MDL: MFCD00152562
• CID: 46319
• PubChem ID: 441406
• Update Time: 2025-07-22

Hydrocortisone sodium phosphate Chemical and Physical Properties

Names and Identifiers

• Hydrocortisone sodium phosphate
• (11b)-11,17-Dihydroxy-21-(phosphonooxy)pregn-4-ene-3,20-dione disodium salt
• HYDROCORTISONE SODIUM PHOSPHATE, BP GRADE
• disodium,[2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] phosphate
• AKOS025311211
• Hydrocortone Phosphate
• CAS-6000-74-4
• Pregn-4-ene-3,20-dione, 11,17-dihydroxy-21-(phosphonooxy)-, disodium salt, (11beta)-
• disodium 11beta,17-dihydroxy-3,20-dioxopregn-4-en-21-yl phosphate
• CORTISOL, 21-(DIHYDROGEN PHOSPHATE), DISODIUM SALT
• HYDROCORTISONE SODIUM PHOSPHATE [ORANGE BOOK]
• Tox21_112468
• Pregn-4-ene-3,20-dione, 11,17-dihydroxy-21-(phosphonooxy)-, disodium salt, (11.beta.)-
• Sodium hydrocortisone 21-phosphate
• HYDROCORTISONE SODIUM PHOSPHATE [MART.]
• NCGC00167464-01
• DTXCID3026647
• 11beta,17,21-Trihydroxypregn-4-ene-3,20-dione 21-(disodium phosphate)
• HYDROCORTISONE SODIUM PHOSPHATE (MART.)
• HYDROCORTISONE SODIUM PHOSPHATE [VANDF]
• HYDROCORTISONE 21-PHOSPHATE DISODIUM SALT [MI]
• Cortisol 21-(disodium phosphate)
• C21H29Na2O8P
• HYDROCORTISONE SODIUM PHOSPHATE [USAN]
• Hydrocortisone disodium phosphate
• Hidroaltesona
• HYDROCORTISONE SODIUM PHOSPHATE (USP MONOGRAPH)
• 0388G963HY
• SCHEMBL42271
• D00977
• Hydrocortisone sodium phosphate [USAN:USP:BAN:JAN]
• Hydrocortone phosphate (TN)
• Physiocortison
• HYDROCORTISONE SODIUM PHOSPHATE [USP MONOGRAPH]
• CHEBI:5781
• Hydrocortisone 21-phosphate disodium salt
• Efcortesol
• Hydrocortisone sodium phosphate (USAN:USP:BAN:JAN)
• CHEMBL1200968
• Q27106889
• EINECS 227-843-9
• UNII-0388G963HY
• Hydrocortone phosphate; Physiocortison
• Cortisol sodium phosphate
• HYDROCORTISONE SODIUM PHOSPHATE [WHO-DD]
• Actocortina
• Idracemi
• HYDROCORTISONE SODIUM PHOSPHATE [JAN]
• 6000-74-4
• Hydrocortisone sodium phosphate (JP17/USP)
• Hydrocortisone 21-sodium phosphate
• DTXSID5046647
• DA-62380
• G77996
• disodium;[2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] phosphate

• MDL： MFCD00152562
• Inchi： 1S/C21H31O8P.2Na/c1-19-7-5-13(22)9-12(19)3-4-14-15-6-8-21(25,17(24)11-29-30(26,27)28)20(15,2)10-16(23)18(14)19;;/h9,14-16,18,23,25H,3-8,10-11H2,1-2H3,(H2,26,27,28);;/q;2*+1/p-2/t14-,15-,16-,18+,19-,20-,21-;;/m0../s1
• InChI Key： RYJIRNNXCHOUTQ-OJJGEMKLSA-L
• SMILES： P(=O)([O-])([O-])OCC([C@]1(CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O)O)=O.[Na+].[Na+]

Computed Properties

• Exact Mass: 486.14000
• Monoisotopic Mass: 486.14
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 836
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147A^2

Experimental Properties

• Melting Point: 202-205°C
• Boiling Point: 669.9 °C at 760 mmHg
• Flash Point: 669.9 °C at 760 mmHg
• PSA: 156.83000
• LogP: 2.77500
• Specific Rotation: +120° (c=1, H2O)

Hydrocortisone sodium phosphate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives

Additional information on Hydrocortisone sodium phosphate

Hydrocortisone sodium phosphate: A Comprehensive Overview of its Chemistry, Applications, and Recent Research Findings

Hydrocortisone sodium phosphate (CAS No. 6000-74-4) is a widely recognized pharmaceutical compound that has garnered significant attention in the field of medicine and pharmacology. This compound, a salt form of hydrocortisone, is primarily utilized for its anti-inflammatory and immunosuppressive properties. The unique chemical structure of Hydrocortisone sodium phosphate contributes to its efficacy in treating a variety of medical conditions, making it a cornerstone in modern therapeutic strategies.

The chemical formula of Hydrocortisone sodium phosphate is C21H27FO5Na2·H2O, reflecting its molecular composition and the presence of phosphate and sodium ions. This structure not only enhances the solubility of the compound in aqueous solutions but also improves its bioavailability, ensuring that it can be effectively absorbed and utilized by the body. The phosphate group plays a crucial role in stabilizing the compound, thereby extending its shelf life and maintaining its potency during storage and transportation.

In recent years, Hydrocortisone sodium phosphate has been extensively studied for its potential applications in managing autoimmune disorders and inflammatory conditions. Research has demonstrated that this compound can modulate the immune response by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings have opened new avenues for the treatment of chronic inflammatory diseases like rheumatoid arthritis, psoriasis, and inflammatory bowel disease.

One of the most significant advancements in the use of Hydrocortisone sodium phosphate has been its application in targeted drug delivery systems. Recent studies have explored the development of nanoparticles and liposomes that can encapsulate this compound, allowing for precise delivery to affected tissues. This targeted approach not only enhances therapeutic efficacy but also minimizes side effects by reducing systemic exposure. Such innovations are particularly promising for treating localized inflammatory conditions without compromising overall immune function.

The pharmacokinetic profile of Hydrocortisone sodium phosphate has also been a subject of extensive research. Studies have shown that this compound exhibits a relatively short half-life, necessitating multiple daily dosages for sustained therapeutic effect. However, ongoing research aims to develop formulations with extended release profiles, which could potentially reduce the frequency of administration and improve patient compliance. These developments are crucial for enhancing the practicality of long-term treatments involving Hydrocortisone sodium phosphate.

Beyond its clinical applications, Hydrocortisone sodium phosphate has found utility in veterinary medicine as well. Its anti-inflammatory properties make it an effective treatment for various animal diseases, including allergies and skin conditions in dogs and cats. The safety profile of this compound has been well-documented in both human and veterinary studies, further solidifying its role as a versatile therapeutic agent.

The synthesis and purification of Hydrocortisone sodium phosphate have also seen significant advancements. Modern synthetic techniques have enabled the production of higher purity grades with minimal impurities, ensuring greater consistency and reliability in pharmaceutical formulations. Additionally, green chemistry principles have been increasingly adopted in the synthesis process to reduce environmental impact while maintaining high yields and quality standards.

The regulatory landscape surrounding the use of Hydrocortisone sodium phosphate is stringent but well-established. Regulatory agencies such as the FDA and EMA have stringent guidelines for its approval and use in clinical settings. These regulations ensure that patients receive safe and effective treatments while minimizing potential risks associated with prolonged use or improper administration.

In conclusion, Hydrocortisone sodium phosphate (CAS No. 6000-74-4) remains a vital component in modern medicine due to its potent anti-inflammatory and immunosuppressive properties. The ongoing research into novel delivery systems, extended-release formulations, and targeted therapies continues to expand its therapeutic applications. As our understanding of immunology and inflammation evolves, the role of this compound is expected to grow even further, offering new hope for patients suffering from various inflammatory and autoimmune conditions.